p-Nitrophenyl β-D-Cellobioside
p-Nitrophenyl β-D-Cellobioside
Brand Name:
Vulcanchem
CAS No.:
3482-57-3
VCID:
VC0014058
InChI:
InChI=1S/C18H25NO13/c20-5-9-11(22)12(23)14(25)18(30-9)32-16-10(6-21)31-17(15(26)13(16)24)29-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11-,12+,13-,14-,15-,16-,17-,18+/m1/s1
SMILES:
C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O
Molecular Formula:
C18H25NO13
Molecular Weight:
463.4 g/mol
p-Nitrophenyl β-D-Cellobioside
CAS No.: 3482-57-3
Reference Standards
VCID: VC0014058
Molecular Formula: C18H25NO13
Molecular Weight: 463.4 g/mol
| CAS No. | 3482-57-3 |
|---|---|
| Product Name | p-Nitrophenyl β-D-Cellobioside |
| Molecular Formula | C18H25NO13 |
| Molecular Weight | 463.4 g/mol |
| IUPAC Name | (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C18H25NO13/c20-5-9-11(22)12(23)14(25)18(30-9)32-16-10(6-21)31-17(15(26)13(16)24)29-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11-,12+,13-,14-,15-,16-,17-,18+/m1/s1 |
| Standard InChIKey | IAYJZWFYUSNIPN-KFRZSCGFSA-N |
| Isomeric SMILES | C1=CC(=CC=C1[N+](=O)[O-])O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O |
| SMILES | C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O |
| Synonyms | 4-nitrophenyl beta-cellobioside p-nitrophenyl beta-D-cellobioside para-nitrophenyl beta-D-cellobioside PNPC |
| PubChem Compound | 165125 |
| Last Modified | Nov 11 2021 |
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